Cas no 1007317-52-3 (3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde)

• Product Name: 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• CAS No: 1007317-52-3
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 6242422
• PubChem ID: 81144976
• Update Time: 2025-10-28

3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde
• SCHEMBL4463682
• EN300-1293070
• AKOS019715934
• 1007317-52-3

• Inchi： 1S/C9H6ClN3O/c10-8-3-7(4-14)1-2-9(8)13-6-11-5-12-13/h1-6H
• InChI Key： XVAOONUISPUSPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=CC=1N1C=NC=N1

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde

Recent Advances in the Study of 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde (CAS: 1007317-52-3) in Chemical Biology and Pharmaceutical Research

3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde (CAS: 1007317-52-3) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a triazole ring and a chloro-substituted benzaldehyde moiety, has been explored for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of antifungal, antibacterial, and anticancer agents, making it a focal point in pharmaceutical research.

One of the key areas of interest is the compound's role in the synthesis of triazole-containing derivatives, which are known for their broad-spectrum biological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde serves as a crucial precursor in the development of novel antifungal agents targeting fungal cytochrome P450 enzymes. The study reported that derivatives of this compound exhibited potent inhibitory activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells, suggesting a promising therapeutic window.

In addition to its antifungal properties, recent research has explored the anticancer potential of 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde derivatives. A 2023 study in Bioorganic & Medicinal Chemistry Letters investigated the compound's ability to inhibit the proliferation of various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that certain derivatives induced apoptosis via the mitochondrial pathway, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a scaffold for designing new anticancer drugs.

Another notable application of 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde is in the field of antibacterial drug development. A recent publication in European Journal of Medicinal Chemistry (2023) highlighted its use in synthesizing hybrid molecules with enhanced activity against multidrug-resistant bacterial strains. The study reported that these hybrids exhibited synergistic effects when combined with existing antibiotics, offering a potential strategy to combat antibiotic resistance.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde have been reported. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, achieving high yields (over 85%) and reduced environmental impact compared to traditional methods. This progress is critical for enabling large-scale production and further pharmacological evaluation.

In conclusion, 3-chloro-4-(1H-1,2,4-triazol-1-yl)benzaldehyde (CAS: 1007317-52-3) represents a promising chemical entity with diverse applications in drug discovery. Its role as a building block for antifungal, anticancer, and antibacterial agents, coupled with recent synthetic advancements, positions it as a valuable tool in the pharmaceutical industry. Future research should focus on optimizing its derivatives for improved efficacy, selectivity, and pharmacokinetic properties to translate these findings into clinical applications.